Cas no 2680727-49-3 ((1s,3s)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 2680727-49-3
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5647161
• PubChem ID: 165909680
• Update Time: 2025-05-19

(1s,3s)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272388
• 2680727-49-3
• (1s,3s)-3-(acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid
• (1s,3s)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-6(11)10-5-9(14-2)3-7(4-9)8(12)13/h7H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： BIEXDYQFJRELFJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(C)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (1s,3s)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid

The Chemical Compound CAS No. 2680727-49-3: (1S,3S)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic Acid

The compound CAS No. 2680727-49-3, also known as (1S,3S)-3-(Acetamidomethyl)-3-methoxycyclobutane-1-carboxylic acid, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclobutane derivatives, which have garnered significant attention in the fields of medicinal chemistry and materials science due to their rigid ring structure and potential for bioactivity.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the cyclobutane ring in this compound introduces a high degree of strain, which can be exploited to enhance its binding affinity to specific biological targets. The stereochemistry of the compound, as indicated by its (1S,3S) configuration, plays a crucial role in determining its pharmacokinetic properties and bioavailability.

The structural features of this compound include an acetamidomethyl group and a methoxy substituent attached to the cyclobutane ring. These groups contribute to the molecule's solubility, stability, and reactivity. The carboxylic acid moiety at position 1 further enhances its ability to participate in hydrogen bonding, a key interaction in many biochemical processes. Recent research has demonstrated that such functional groups can be manipulated to optimize the compound's performance in various applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques. The use of enantioselective catalysts has enabled the production of the (1S,3S) enantiomer with high optical purity, which is essential for its intended applications in chiral recognition and asymmetric catalysis.

One of the most promising areas for this compound is its potential use in peptide-based drug design. The acetamidomethyl group serves as a versatile platform for incorporating additional functional groups or linkers, making it an ideal candidate for constructing complex biomolecules. Additionally, its methoxy substituent provides an additional site for chemical modification, further expanding its utility.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological systems. These studies have revealed that the compound exhibits significant binding affinity towards certain enzymes and receptors, suggesting its potential role as a lead compound in drug discovery programs.

In conclusion, CAS No. 2680727-49-3 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in medicinal chemistry and beyond.